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For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of a dimethyl sulfoxide (DMSO) stock solution of EN460, a selective inhibitor of Endoplasmic

Reticulum Oxidation 1 (ERO1). EN460 is a cell-permeable small molecule that targets the

reduced, active form of ERO1α, preventing its reoxidation and thereby impacting cellular redox

homeostasis and the unfolded protein response.[1][2][3][4] Accurate preparation of stock

solutions is critical for reproducible experimental results in cell-based assays and other

research applications.

Introduction to EN460
EN460 is a potent and selective inhibitor of ERO1, a key enzyme in oxidative protein folding

within the endoplasmic reticulum. It exhibits an IC₅₀ of approximately 1.9 μM.[1][3][4] By

inhibiting ERO1α, EN460 can induce ER stress and has been shown to protect cells from

certain types of ferroptosis.[2][5] Its mechanism involves interaction with cysteine residues in

the active site of the reduced form of ERO1α.[3][4] Given its role in modulating cellular stress

responses, EN460 is a valuable tool for studying ER biology and its implications in various

diseases, including cancer.
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The following table summarizes the key quantitative data for EN460.

Parameter Value Source(s)

Molecular Weight 460.78 g/mol Vendor Data Sheets

IC₅₀ (ERO1α) 1.9 µM [1][3][4]

Solubility in DMSO
≥ 17 mg/mL (36.89 mM) to 50

mg/mL
[2][6]

Appearance Red solid [6]

Experimental Protocols
Materials

EN460 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM EN460 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions in cell culture media or assay buffers.

Pre-handling Preparation: Before opening, gently tap the vial of EN460 powder to ensure all

the solid has settled at the bottom. This is especially important as the powder can adhere to

the cap during shipping.
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Calculating the Required Mass: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mM x 0.001 L x 460.78 g/mol = 4.6078 mg

Weighing the Compound: Carefully weigh out the calculated amount of EN460 powder. For

small quantities, it is advisable to weigh a slightly larger amount (e.g., 5 mg) and adjust the

volume of DMSO accordingly to achieve the desired concentration.

Dissolution in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the EN460 powder.

It is recommended to use fresh DMSO to avoid moisture contamination, which can affect

solubility and compound stability.

For example, to prepare a 10 mM solution from 4.61 mg of EN460, add 1 mL of DMSO.

Ensuring Complete Solubilization:

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. The

solution should be clear.

If dissolution is slow, gentle warming in a water bath (not exceeding 50°C) or brief

sonication can be used to aid solubilization.[7]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[2][7]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Proper storage is crucial to maintain the activity of the EN460 stock solution.

Storage Condition Powder In DMSO

-80°C 1 year[2] to 2 years[1]

-20°C 3 years[2] 1 month[2] to 1 year[1]

+4°C 2 years Not Recommended

Note: Always refer to the manufacturer's specific recommendations for storage.

Preparation of Working Solutions
When preparing working solutions for cell-based assays, it is important to minimize the final

concentration of DMSO to avoid cellular toxicity, typically keeping it below 0.5%.[8]

Perform serial dilutions of the concentrated DMSO stock solution in DMSO first to achieve an

intermediate concentration.

Slowly add the final diluted DMSO sample to your aqueous buffer or cell culture medium

while mixing to prevent precipitation.[7]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Diagrams
EN460 Mechanism of Action
The following diagram illustrates the inhibitory effect of EN460 on the ERO1α-PDI oxidative

folding pathway.
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Caption: EN460 inhibits the reoxidation of reduced ERO1α.

Stock Solution Preparation Workflow
This diagram outlines the workflow for preparing an EN460 stock solution.
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Caption: Workflow for preparing EN460 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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